Cas no 887268-37-3 (3-Chloro-5-(trifluoromethyl)pyridin-4-amine)

3-Chloro-5-(trifluoromethyl)pyridin-4-amine is a versatile heterocyclic compound with distinct structural features. It offers high purity and stability, making it suitable for various synthetic applications. Its unique trifluoromethyl group enhances solubility and reactivity, facilitating complex organic transformations. This compound is ideal for research and development in pharmaceuticals, agrochemicals, and materials science.
3-Chloro-5-(trifluoromethyl)pyridin-4-amine structure
887268-37-3 structure
Product Name:3-Chloro-5-(trifluoromethyl)pyridin-4-amine
CAS No:887268-37-3
MF:C6H4ClF3N2
MW:196.557570457458
CID:892679
PubChem ID:26985390
Update Time:2025-10-16

3-Chloro-5-(trifluoromethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5-(trifluoromethyl)pyridin-4-amine
    • 4-Amino-3-chloro-5-(trifluoromethyl)pyridine
    • 887268-37-3
    • 3-chloranyl-5-(trifluoromethyl)pyridin-4-amine
    • AKOS006288992
    • A839693
    • DTXSID30650431
    • 3-chloro-5-(trifluoromethyl)-4-pyridinamine
    • AB45621
    • FT-0726142
    • SCHEMBL25311774
    • DB-078144
    • Inchi: 1S/C6H4ClF3N2/c7-4-2-12-1-3(5(4)11)6(8,9)10/h1-2H,(H2,11,12)
    • InChI Key: FCMJQWVQHWFASA-UHFFFAOYSA-N
    • SMILES: ClC1=CN=CC(C(F)(F)F)=C1N

Computed Properties

  • Exact Mass: 196.0015103g/mol
  • Monoisotopic Mass: 196.0015103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.9Ų

3-Chloro-5-(trifluoromethyl)pyridin-4-amine Security Information

  • Hazardous Material Identification: T

3-Chloro-5-(trifluoromethyl)pyridin-4-amine Pricemore >>

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